Cas no 2228147-85-9 (4-(pyrrolidin-1-yl)phenyl sulfamate)

• Product Name: 4-(pyrrolidin-1-yl)phenyl sulfamate
• CAS No: 2228147-85-9
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 5849274
• PubChem ID: 165636053
• Update Time: 2025-06-15

4-(pyrrolidin-1-yl)phenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidin-1-yl)phenyl sulfamate
• 2228147-85-9
• EN300-1988864

• Inchi： 1S/C10H14N2O3S/c11-16(13,14)15-10-5-3-9(4-6-10)12-7-1-2-8-12/h3-6H,1-2,7-8H2,(H2,11,13,14)
• InChI Key： KESPKLWAFKQMAO-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 242.07251349g/mol
• Monoisotopic Mass: 242.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81Ų

Additional information on 4-(pyrrolidin-1-yl)phenyl sulfamate

Introduction to 4-(pyrrolidin-1-yl)phenyl sulfamate (CAS No. 2228147-85-9)

4-(pyrrolidin-1-yl)phenyl sulfamate, identified by the Chemical Abstracts Service Number (CAS No.) 2228147-85-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the sulfamate class, characterized by the presence of a sulfonamide functional group, which is known for its diverse biological activities and potential therapeutic applications.

The molecular structure of 4-(pyrrolidin-1-yl)phenyl sulfamate consists of a phenyl ring substituted with a pyrrolidine moiety and a sulfamate group. This unique arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for its use in drug design and development. The pyrrolidine ring, in particular, is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in exploring the pharmacological potential of sulfamate derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The sulfamate group itself is capable of modulating enzyme activity by acting as a competitive inhibitor or by forming stable complexes with target proteins. This makes 4-(pyrrolidin-1-yl)phenyl sulfamate a valuable candidate for further investigation.

One of the most compelling aspects of 4-(pyrrolidin-1-yl)phenyl sulfamate is its structural versatility. The presence of both the phenyl and pyrrolidine rings allows for modifications at multiple sites, enabling researchers to fine-tune its biological activity. This flexibility has led to several studies aimed at optimizing its pharmacokinetic properties and enhancing its binding affinity to specific targets. For instance, computational modeling and molecular dynamics simulations have been employed to understand how this compound interacts with biological macromolecules at an atomic level.

Recent advancements in synthetic chemistry have also contributed to the accessibility of 4-(pyrrolidin-1-yl)phenyl sulfamate. New methodologies have been developed that allow for more efficient and scalable synthesis of this compound, reducing costs and improving yields. These improvements are crucial for moving from laboratory-scale research to larger-scale clinical trials and commercial production.

The potential applications of 4-(pyrrolidin-1-yl)phenyl sulfamate extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals, where it could serve as a precursor for developing novel pesticides or herbicides. Additionally, its unique chemical properties make it an attractive candidate for materials science applications, such as in the development of advanced polymers or coatings with enhanced durability and functionality.

In terms of biological activity, preliminary studies have suggested that 4-(pyrrolidin-1-yl)phenyl sulfamate may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. The pyrrolidine ring's ability to mimic natural substrates could disrupt the catalytic activity of these enzymes, potentially leading to therapeutic benefits. Further research is needed to fully elucidate its mechanism of action and identify any potential side effects.

The synthesis of 4-(pyrrolidin-1-yl)phenyl sulfamate involves several key steps that require precise control over reaction conditions. The introduction of the sulfamate group typically involves reacting a phenolsulfonamide derivative with a pyrrolidine-containing reagent under controlled pH and temperature conditions. Advanced techniques such as flow chemistry have been utilized to improve reaction efficiency and purity.

Quality control and analytical methods are essential for ensuring the consistency and reliability of 4-(pyrrolidin-1-yl)phenyl sulfamate across different batches. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to verify the compound's identity and purity. These analytical tools provide critical data that can be used to optimize synthetic routes and ensure compliance with regulatory standards.

The growing body of research on 4-(pyrrolidin-1-yl)phenyl sulfamate underscores its significance in modern chemical biology. As our understanding of its properties continues to expand, so does the potential for new discoveries and applications. Collaborative efforts between academia and industry are essential for translating these findings into tangible benefits for society.

In conclusion, 4-(pyrrolidin-1-yl)phenyl sulfamate (CAS No. 2228147-85-9) represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique molecular structure, coupled with recent advancements in synthetic chemistry and computational biology, positions it as a key player in future research endeavors. Continued investigation into this compound will undoubtedly yield valuable insights and innovations that could shape various industries.